molecular formula C19H14N4O7S B2788136 Ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate CAS No. 313240-45-8

Ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate

Cat. No. B2788136
CAS RN: 313240-45-8
M. Wt: 442.4
InChI Key: LWCXIWHLPQZHIY-UHFFFAOYSA-N
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Description

Ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate involves the inhibition of specific enzymes or proteins, leading to the modulation of various cellular processes. This compound has been shown to inhibit the activity of histone deacetylases, which play a critical role in regulating gene expression and cell growth. It has also been reported to inhibit the activity of various kinases, including protein kinase C and cyclin-dependent kinase.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, depending on the specific target and cellular context. It has been reported to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. It has also been shown to reduce inflammation and oxidative stress in various animal models.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate in lab experiments include its high purity, stability, and specificity towards specific targets. However, this compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

The future directions for research on Ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate include the development of new derivatives with improved pharmacological properties and the identification of new targets for this compound. This compound also has potential applications in the development of new diagnostic tools and imaging agents for various diseases.
In conclusion, this compound is a promising compound that has shown potential applications in various scientific fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in detail in this paper. Further research on this compound is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of Ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate involves the reaction of ethyl 2-amino-4-phenylthiazole-5-carboxylate with 2,4-dinitrobenzoyl chloride in the presence of a base. The reaction takes place under specific conditions, including temperature, pH, and time, to yield the desired product with high purity and yield.

Scientific Research Applications

Ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate has been extensively studied in various scientific fields, including medicinal chemistry, drug discovery, and biochemistry. This compound has shown promising results in the development of new drugs for the treatment of cancer, inflammation, and infectious diseases. It has also been used as a tool for studying protein-protein interactions and enzyme inhibition.

properties

IUPAC Name

ethyl 2-[(2,4-dinitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14N4O7S/c1-2-30-18(25)16-15(11-6-4-3-5-7-11)20-19(31-16)21-17(24)13-9-8-12(22(26)27)10-14(13)23(28)29/h3-10H,2H2,1H3,(H,20,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LWCXIWHLPQZHIY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(N=C(S1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14N4O7S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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